Cas no 51417-57-3 (Ethanedione, bis(2-bromophenyl)-)

• Product Name: Ethanedione, bis(2-bromophenyl)-
• CAS No: 51417-57-3
• MF: C₁₄H₈Br₂O₂
• MW: 368.020122528076
• CID: 362342
• PubChem ID: 15271552
• Update Time: 2025-04-24

Ethanedione, bis(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanedione, bis(2-bromophenyl)-
• 1,2-bis(2-bromophenyl)ethane-1,2-dione
• Bis(2-bromophenyl)ethane-1,2-dione
• SCHEMBL1802165
• 51417-57-3
• DTXSID50570804
• G78236

• Inchi： 1S/C14H8Br2O2/c15-11-7-3-1-5-9(11)13(17)14(18)10-6-2-4-8-12(10)16/h1-8H
• InChI Key： QYBUJGSLRBEAFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(C1C=CC=CC=1Br)=O)=O

Computed Properties

• Exact Mass: 365.88904
• Monoisotopic Mass: 365.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Additional information on Ethanedione, bis(2-bromophenyl)-

Ethanedione, Bis(2-Bromophenyl)- (CAS No 51417-57-3): A Comprehensive Overview

Ethanedione, also known as diketone, is a class of organic compounds characterized by the presence of two ketone groups connected by a methylene group. Among its derivatives, ethanedione, bis(2-bromophenyl)- (CAS No 51417-57-3) stands out as a compound with unique structural features and potential applications in various fields, including pharmaceuticals and organic synthesis.

This compound is composed of two 2-bromophenyl groups attached to the central ethanedione moiety. The presence of bromine atoms introduces interesting electronic and steric effects, making it a valuable component in medicinal chemistry. Recent studies have highlighted its potential as an intermediate in the synthesis of complex molecules, particularly those with aromatic substituents.

One of the key aspects of ethanedione, bis(2-bromophenyl)- is its stability under various reaction conditions. Its structure allows for efficient participation in condensation reactions, such as the formation of enones or the synthesis of polycyclic compounds. This makes it a versatile building block in organic chemistry.

Recent research has focused on the role of diketones like ethanedione in drug discovery. These molecules are known to participate in various biochemical pathways, making them promising candidates for therapeutic agents. For instance, studies have explored their potential as inhibitors of kinases and other enzymes involved in diseases such as cancer.

The substitution pattern in bis(2-bromophenyl) groups adds another layer of complexity to the molecule. The bromine atoms can influence both electronic and steric properties, potentially affecting binding affinity and selectivity in biological systems. This has been explored in recent studies aiming to optimize the therapeutic potential of such compounds.

Moreover, the synthesis of ethanedione, bis(2-bromophenyl)- (CAS No 51417-57-3) has been refined in recent years. Improved methods have led to higher yields and greater purity, making it more accessible for researchers. These advancements are particularly important for large-scale applications in pharmaceutical manufacturing.

In summary, ethanedione, bis(2-bromophenyl)- (CAS No 51417-57-3) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structure and reactivity make it a key player in the development of new drugs and materials.